2-ethoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide

• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 2-ethoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C17H16N2O2S/c1-3-21-13-9-5-4-8-12(13)16(20)19-17-18-15-11(2)7-6-10-14(15)22-17/h4-10H,3H2,1-2H3,(H,18,19,20)
• InChI Key: IIBFRLLCTHICSF-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2=NC3=C(C=CC=C3S2)C

Description

2-ethoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a benzothiazole derivative that has shown promising results in various studies, making it a popular choice for researchers.

Mechanism Of Action

The mechanism of action of 2-ethoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide involves the inhibition of various enzymes and proteins that play a role in cancer cell growth and proliferation. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
2-ethoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce tumor size. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 2-ethoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide in lab experiments is its ability to inhibit cancer cell growth and proliferation. This makes it a promising candidate for cancer treatment research. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully monitored in lab experiments.

Future Directions

There are several future directions for research involving 2-ethoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide. One area of research is the development of new cancer treatments based on this compound. Another area of research is the study of its potential use in the treatment of neurological disorders. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-ethoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide can be achieved through a multi-step process involving the reaction of 2-aminobenzamide with 4-methyl-2-mercaptobenzothiazole followed by the addition of ethyl chloroformate. The final product is obtained through the purification of the reaction mixture.

Scientific Research Applications

2-ethoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide has been extensively studied for its potential applications in scientific research. It has been shown to have anticancer properties, making it a promising candidate for cancer treatment. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.